Cas no 887582-87-8 (2-(aminomethyl)-4-bromo-6-methoxyphenol)

• Product Name: 2-(aminomethyl)-4-bromo-6-methoxyphenol
• CAS No: 887582-87-8
• MF: C₈H₁₀BrNO₂
• MW: 232.074501514435
• CID: 713342
• PubChem ID: 45156994
• Update Time: 2025-06-29

2-(aminomethyl)-4-bromo-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(aminomethyl)-4-bromo-6-methoxy-
• 2-(aminomethyl)-4-bromo-6-methoxyPhenol
• 5-BROMO-2-HYDROXY-3-METHOXYBENZYLAMINE
• FT-0737309
• AKOS015996222
• DTXSID00669530
• EN300-1894712
• 887582-87-8
• 2-Aminomethyl-4-bromo-6-methoxy-phenol
• CS-0302183
• 2-(aminomethyl)-4-bromo-6-methoxyphenol

• MDL： MFCD07783686
• Inchi： 1S/C8H10BrNO2/c1-12-7-3-6(9)2-5(4-10)8(7)11/h2-3,11H,4,10H2,1H3
• InChI Key： OVBQRCUNDISSHK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)CN)O)OC

Computed Properties

• Exact Mass: 230.98949g/mol
• Monoisotopic Mass: 230.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.6
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2-(aminomethyl)-4-bromo-6-methoxyphenol

Introduction to 2-(Aminomethyl)-4-Bromo-6-Methoxyphenol (CAS No. 887582-87-8)

2-(Aminomethyl)-4-bromo-6-methoxyphenol, with the CAS number 887582-87-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromo group, a methoxy group, and an aminomethyl group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical formula of 2-(aminomethyl)-4-bromo-6-methoxyphenol is C₉H₁₁BrNO₂. Its molecular weight is approximately 239.09 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These physical properties make it suitable for use in a variety of laboratory settings and industrial processes.

In recent years, 2-(aminomethyl)-4-bromo-6-methoxyphenol has been the subject of numerous studies due to its potential applications in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of compounds with anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited significant inhibitory effects on inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a lead compound for the development of novel anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-(aminomethyl)-4-bromo-6-methoxyphenol has also shown promise in cancer research. A 2020 study published in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound could selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival, making it an attractive candidate for further investigation in oncology.

The synthetic versatility of 2-(aminomethyl)-4-bromo-6-methoxyphenol has also been highlighted in several research papers. A 2019 article in Organic & Biomolecular Chemistry described an efficient synthetic route to produce this compound using readily available starting materials and mild reaction conditions. This method not only improves the yield but also reduces the environmental impact by minimizing waste generation and energy consumption.

In addition to its medicinal applications, 2-(aminomethyl)-4-bromo-6-methoxyphenol has found use in other areas such as material science and analytical chemistry. For example, it can be used as a building block for the synthesis of functional polymers with specific optical or electronic properties. In analytical chemistry, it serves as a standard reference material for the calibration of analytical instruments due to its well-defined chemical structure and stability.

The safety profile of 2-(aminomethyl)-4-bromo-6-methoxyphenol is an important consideration for both researchers and industrial users. While it is generally considered safe when handled properly, appropriate personal protective equipment (PPE) should be used to minimize exposure risks. It is recommended to store this compound in a cool, dry place away from direct sunlight and incompatible materials.

In conclusion, 2-(aminomethyl)-4-bromo-6-methoxyphenol (CAS No. 887582-87-8) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, material science, and analytical chemistry. Its unique molecular structure and synthetic versatility make it an invaluable tool for scientists working in these fields. As research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to pressing health challenges.